molecular formula C25H29NO6 B6175886 (2R)-5-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-5-oxopentanoic acid CAS No. 1072845-50-1

(2R)-5-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-5-oxopentanoic acid

Cat. No. B6175886
CAS RN: 1072845-50-1
M. Wt: 439.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound contains several functional groups, including a carboxylic acid group, an amide group, and a fluorenylmethyloxycarbonyl (Fmoc) group. The Fmoc group is often used in peptide synthesis as a protective group for the amino group .


Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, compounds with similar functional groups are often synthesized using methods such as the mixed anhydride method or the acid chloride method .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. If used in peptide synthesis, the Fmoc group could be removed under basic conditions to reveal a free amino group that could then react with other amino acids or peptides .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-5-(tert-butoxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-5-oxopentanoic acid involves the protection of the amine group, followed by the introduction of the fluorenylmethoxycarbonyl (Fmoc) group. The tert-butoxy group is then introduced, followed by the introduction of the methyl group. The final step involves the removal of the Fmoc group and the deprotection of the amine group to yield the target compound.", "Starting Materials": [ "L-alanine", "9H-fluorene-9-methanol", "tert-butyl bromoacetate", "N,N-diisopropylethylamine (DIPEA)", "dichloromethane (DCM)", "triethylamine (TEA)", "acetic anhydride", "sodium bicarbonate (NaHCO3)", "methylmagnesium bromide (MeMgBr)", "hydrochloric acid (HCl)", "sodium hydroxide (NaOH)", "ethanol" ], "Reaction": [ "Protection of the amine group of L-alanine with acetic anhydride and TEA in DCM", "Introduction of the Fmoc group to the protected amine group using Fmoc-Cl and DIPEA in DCM", "Introduction of the tert-butoxy group to the carboxylic acid group using tert-butyl bromoacetate and TEA in DCM", "Introduction of the methyl group to the ketone group using MeMgBr in THF", "Removal of the Fmoc group using piperidine in DCM", "Deprotection of the amine group using HCl in ethanol", "Neutralization of the solution using NaHCO3", "Removal of the tert-butoxy group using NaOH in ethanol", "Purification of the product using column chromatography" ] }

CAS RN

1072845-50-1

Molecular Formula

C25H29NO6

Molecular Weight

439.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.